![molecular formula C14H24ClNO2 B1586651 Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride CAS No. 464877-45-0](/img/structure/B1586651.png)
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride
Overview
Description
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride (DCBH) is a synthetic beta-blocker used for its antihypertensive, antianginal, and antiarrhythmic properties. DCBH is a derivative of the well-known beta-blocker Betaxolol, with the addition of a cyclopropyl group to the 4-position of the methoxy group. This cyclopropyl group is believed to increase the selectivity of DCBH for β1-adrenergic receptors, making it a more potent antihypertensive agent than Betaxolol.
Scientific Research Applications
C14H24ClNO2 C_{14}H_{24}ClNO_{2} C14H24ClNO2
and a molecular weight of 273.8, is primarily known as a Betaxolol impurity .Environmental Impact Studies
Lastly, the environmental impact of pharmaceuticals is an emerging field of study. Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride can be examined for its environmental fate, bioaccumulation, and potential effects on ecosystems.
Each of these applications contributes to a better understanding of Betaxolol’s properties, safety, and efficacy, as well as the development of new pharmaceuticals and methodologies. It’s important to note that this compound is for research use only and not intended for diagnostic or therapeutic use .
Mechanism of Action
Target of Action
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride primarily targets the beta (1)-adrenergic receptors in the heart and vascular smooth muscle . These receptors play a crucial role in the regulation of heart rate, cardiac output, and blood pressure .
Biochemical Pathways
The blocking of beta (1)-adrenergic receptors by Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride affects the adrenergic signaling pathway. This can lead to downstream effects such as decreased myocardial contractility, inhibition of renin release, and reduced sympathetic outflow from the central nervous system .
Pharmacokinetics
The bioavailability of similar compounds is generally influenced by factors such as solubility, stability, and the presence of transport proteins .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride. Factors such as pH, temperature, and the presence of other substances can affect the compound’s solubility and stability, potentially impacting its pharmacokinetics and pharmacodynamics .
properties
IUPAC Name |
1-(4-ethylphenoxy)-3-(propan-2-ylamino)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO2.ClH/c1-4-12-5-7-14(8-6-12)17-10-13(16)9-15-11(2)3;/h5-8,11,13,15-16H,4,9-10H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTAGQQCLTMPPPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(CNC(C)C)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70385396 |
Source
|
| Record name | AC1MDC1P | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Des[4-(2-cyclopropylmethoxy)] Betaxolol Hydrochloride | |
CAS RN |
464877-45-0 |
Source
|
| Record name | AC1MDC1P | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70385396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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